1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol
• SMILES: C1=CC(=C(C=C1C(=O)CCBr)S)N
• InChI: InChI=1S/C9H10BrNOS/c10-4-3-8(12)6-1-2-7(11)9(13)5-6/h1-2,5,13H,3-4,11H2
• InChIKey: GMJKUSJZVXVWCT-UHFFFAOYSA-N

Researchers requiring precise regiochemistry for heterocycle synthesis often face supply inconsistencies with unspecified isomer mixtures. This compound is the defined 1,2,4-trisubstituted isomer with the 3-bromopropan-1-one chain, providing the essential ortho-amino/mercapto arrangement for selective benzothiazole formation. • Enables chemoselective condensation with aldehydes/carboxylic acids for benzothiazole libraries. • Orthogonal handles: bromoalkyl group for nucleophilic displacement, amine for coupling, thiol for bioconjugation. • Differentiated 3-carbon spacer reduces steric hindrance vs. 1- or 2-bromo isomers during sequential derivatization. Supplied with verified substitution pattern for reproducible SAR and polymer precursor applications.

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one Overview & Procurement

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (CAS: 1807060-18-9) is a bifunctional aromatic building block with the molecular formula C9H10BrNOS and a molecular weight of 260.15 g/mol [1]. It features a 1,2,4-trisubstituted benzene core bearing an amino group (-NH2), a mercapto group (-SH), and a 3-bromopropan-1-one side chain. This precise arrangement enables chemoselective transformations for heterocycle assembly and targeted bioconjugation. Commercial sources offer this compound at purities of 95% or ≥98% for research applications .

Heterocycle assembly 1,2,4‑trisubstitution with ortho‑amino/mercapto supports regioselective benzothiazole and fused‑ring formation.

Chemoselective bioconjugation Predicted thiol reactivity and bromoalkyl handle enable orthogonal, stepwise labeling strategies.

Polymer precursor Serves as monomeric building block for poly(benzothiazole)s with tunable thermal and solubility profiles.

• [1] ChemSrc. 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. CAS No. 1807060-18-9. Updated 2025-09-10. View Source

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one: Structural Isomer Interchange Risks

This compound belongs to a family of positional isomers that share the same molecular formula (C9H10BrNOS) but differ critically in the substitution pattern on the benzene ring and the bromine position on the propanone chain . These structural variations directly affect reactivity, steric accessibility, and the electronic environment of the reactive sites. Close analogs include 1-(4-amino-3-mercaptophenyl)-2-bromopropan-1-one (CAS: 1804503-49-8), 1-(4-amino-3-mercaptophenyl)-1-bromopropan-2-one (CAS: 1806345-19-6), and 1-(3-amino-4-mercaptophenyl)-3-bromopropan-1-one (CAS: 1806345-06-1) . Substituting one isomer for another without verifying the substitution pattern can lead to divergent reaction outcomes, altered cyclization regioselectivity, or failed bioconjugation due to mismatched spatial orientation.

Bromine position shift Moving Br from 3‑ to 2‑ or 1‑position on the propanone chain may alter alkylation regioselectivity and disrupt intended cyclization.

Amino/mercapto orientation swap Isomers with 3‑amino‑4‑mercapto or 2‑amino‑4‑mercapto patterns may fail to form benzothiazole rings or require different reaction conditions.

CAS‑specific identity verification Close analogs share molecular formula C₉H₁₀BrNOS; only CAS 1807060‑18‑9 guarantees the 1,2,4‑substitution needed for target workflows.

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one Specificity Evidence

Predicted pKa & Reactivity Differentiation

The predicted acid dissociation constant (pKa) provides insight into the relative nucleophilicity of the mercapto group. For 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one, the predicted pKa is 6.35 . In contrast, the positional isomer 1-(4-amino-3-mercaptophenyl)-1-bromopropan-2-one has a higher predicted pKa of 7.68 . This difference of 1.33 pKa units translates to an approximately 21-fold difference in thiolate anion concentration at physiological pH, suggesting the target compound may exhibit enhanced nucleophilic reactivity for S-alkylation or disulfide formation under mild conditions.

Predicted pKa & reactivity

Class‑level inference

Target pKa 6.35 vs comparator pKa 7.68; Δ = 1.33 (~21‑fold thiolate difference at physiological pH)

May support faster S‑alkylation under mild conditions.

Computational prediction; experimental validation needed.

Evidence Dimension	Predicted acid dissociation constant (pKa) of the mercapto group
Target Compound Data	pKa = 6.35 (predicted)
Comparator Or Baseline	1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one: pKa = 7.68 (predicted)
Quantified Difference	ΔpKa = 1.33 (approx. 21-fold difference in thiolate concentration)
Conditions	Computational prediction; no experimental validation available

Why This Matters

A lower pKa indicates a more readily deprotonated thiol, which may translate to faster reaction kinetics in nucleophilic substitution and bioconjugation applications, impacting synthetic efficiency.

Substitution Pattern and Chemoselectivity

The 1,2,4-trisubstitution pattern on the benzene ring (amino at position 4, mercapto at position 3, and the propanone chain at position 1) creates a distinct spatial and electronic environment compared to other isomers. This arrangement enables the orthogonal, intramolecular condensation of the amino and mercapto groups with carbonyl-containing reactants to form fused heterocyclic systems . While no direct comparative kinetic data are available, the 4-amino-3-mercapto substitution pattern is specifically employed in the synthesis of poly(bisbenzothiazole)s, where the ortho relationship between the amino and mercapto groups is essential for benzothiazole ring formation [1]. Alternative substitution patterns (e.g., 3-amino-4-mercapto) may lead to different cyclization outcomes or require distinct reaction conditions due to altered steric and electronic factors.

Substitution pattern & chemoselectivity

Supporting evidence

Ortho‑NH₂/SH on 1,2,4‑trisubstituted core enables benzothiazole ring closure (poly(bisbenzothiazole) precedent).

Essential for regioselective heterocycle assembly in target syntheses.

Polymer‑chemistry reference; kinetic data across isomers not publicly available.

Evidence Dimension	Substitution pattern and its synthetic implications
Target Compound Data	1,2,4-Trisubstitution (4-NH2, 3-SH, 1-COCH2CH2Br)
Comparator Or Baseline	Isomers with 3-NH2,4-SH or 2-NH2,4-SH patterns
Quantified Difference	No quantitative comparative data available in public literature
Conditions	Based on structural analysis and precedence in polymer chemistry

Why This Matters

The specific substitution pattern dictates the regiochemistry of subsequent cyclization and cross-coupling reactions, making this compound the correct choice for syntheses requiring a 1,2,4-relationship among functional groups.

• [1] Huang W, Xu H, Yin J. Synthesis and characterization of new cardo poly(bisbenzothiazole)s from 1,1-bis(4-amino-3-mercaptophenyl)-4-tert-butylcyclohexane dihydrochloride. J Appl Polym Sci. 2006;101:2000-2008. View Source

Commercial Availability & Purity Verification

Commercial availability of this specific isomer (CAS 1807060-18-9) with defined purity specifications (≥95% or ≥98%) ensures batch-to-batch consistency for reproducible research . While other isomers such as 1-(4-amino-3-mercaptophenyl)-2-bromopropan-1-one (CAS 1804503-49-8) are also commercially available, their distinct CAS numbers and substitution patterns necessitate careful verification during procurement. The availability of SMILES notation (Nc1ccc(C(=O)CCBr)cc1S) and InChIKey (GMJKUSJZVXVWCT-UHFFFAOYSA-N) provides unambiguous structural identification to prevent ordering errors [1].

Commercial identity & purity

Supplier specification

CAS 1807060‑18‑9, purity ≥95% or ≥98%; unambiguous SMILES/InChI available.

Correct isomer procurement is critical for reproducible synthesis.

Verify structural identity before ordering; distinct CAS numbers for each isomer.

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	CAS 1807060-18-9, purity ≥95% or ≥98%, commercial availability confirmed
Comparator Or Baseline	Isomeric compounds with distinct CAS numbers (e.g., 1804503-49-8, 1806345-19-6)
Quantified Difference	Qualitative difference in substitution pattern; no purity comparison available
Conditions	Vendor specifications from multiple commercial suppliers

Why This Matters

Procuring the correct isomer with verified purity specifications is essential for experimental reproducibility and avoiding costly synthetic failures due to isomer misidentification.

• [1] ChemSrc. 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. SMILES: Nc1ccc(C(=O)CCBr)cc1S. View Source

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one Key Research Applications

Benzothiazole-Containing Heterocycle & Polymer Synthesis

The 1,2,4-substitution pattern with amino and mercapto groups in ortho relationship to each other provides the essential structural prerequisite for benzothiazole ring formation via condensation with carboxylic acids or aldehydes [1]. This compound serves as a monomeric building block for synthesizing poly(benzothiazole)s with tunable solubility and thermal properties. The 3-bromopropan-1-one moiety offers a distinct alkylating handle with a three-carbon spacer that differs from the 2-bromo and 1-bromo isomers, potentially influencing polymer chain conformation and inter-chain spacing .

Site-Selective Protein Labeling & Probe Development

The mercapto group with a predicted pKa of 6.35 may facilitate thiol-disulfide exchange or Michael addition reactions with cysteine residues under near-physiological conditions [1]. The bromopropanone moiety provides a second, orthogonal reactive site for further functionalization or for introducing reporter groups (e.g., fluorophores, affinity tags) . The spatial separation between the mercapto and bromoalkyl groups (three-carbon linker) may reduce steric hindrance during sequential bioconjugation steps compared to closer-proximity isomers.

Fragment-Based Lead Optimization

This compound can serve as a functionalized core scaffold for generating focused libraries of potential kinase inhibitors or enzyme modulators [1]. The amino group allows for amide coupling or reductive amination, the mercapto group enables thioether or disulfide formation, and the bromopropanone chain can undergo nucleophilic displacement with amines, thiols, or alkoxides. The specific 1,2,4-substitution pattern may produce different binding orientations in target protein pockets compared to other regioisomers, making it a valuable diversification point in structure-activity relationship (SAR) studies .

Metal-Chelating Ligands & Sensor Development

The combination of nitrogen (amino), sulfur (mercapto), and oxygen (carbonyl) donor atoms in a defined spatial arrangement makes this compound a potential precursor for designing polydentate ligands for transition metal coordination [1]. The predicted pKa and substitution pattern influence the denticity and geometry of resulting metal complexes. The bromoalkyl chain provides a flexible linker for immobilization onto solid supports or for conjugation to sensing platforms, enabling the development of selective metal ion sensors or heterogeneous catalysts .

Application

Selection Property

Validation Focus

Heterocycle & polymer synthesis

1,2,4‑substitution pattern; ortho‑NH₂/SH

Benzothiazole ring closure efficiency & polymer backbone properties

Site‑selective bioconjugation

Predicted thiol reactivity; three‑carbon bromoalkyl spacer

Thiol‑disulfide exchange & stepwise labeling under near‑physiological pH

Fragment‑based lead optimization

Three orthogonal handles (NH₂, SH, Br)

Library diversification & regioisomer‑dependent binding orientation

Metal‑chelating ligands & sensors

N,S,O donor set; flexible bromoalkyl tether

Metal complex geometry & immobilization on solid supports

• [1] Huang W, Xu H, Yin J. Synthesis and characterization of new cardo poly(bisbenzothiazole)s from 1,1-bis(4-amino-3-mercaptophenyl)-4-tert-butylcyclohexane dihydrochloride. J Appl Polym Sci. 2006;101:2000-2008. View Source